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Compound of Interest

Compound Name: 1h-Pyrrole-2-carbohydrazide

Cat. No.: B1296291 Get Quote

Application Note: Synthesis of 1H-Pyrrole-2-
carbohydrazide
Introduction

1H-Pyrrole-2-carbohydrazide is a valuable intermediate in the synthesis of various

heterocyclic compounds, many of which are investigated for their potential pharmacological

activities, including antibacterial, antifungal, and antitubercular properties.[1][2][3] This

document provides a detailed protocol for the synthesis of 1H-pyrrole-2-carbohydrazide from

ethyl 1H-pyrrole-2-carboxylate via hydrazinolysis. The straightforward procedure offers a high

yield of the desired product.

Reaction Scheme
The synthesis proceeds via the nucleophilic acyl substitution of the ethoxy group in ethyl 1H-

pyrrole-2-carboxylate with hydrazine hydrate.
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Caption: Chemical reaction for the synthesis of 1H-pyrrole-2-carbohydrazide.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the synthesis of 1H-
pyrrole-2-carbohydrazide.

Parameter Value Reference

Starting Material Ethyl 1H-pyrrole-2-carboxylate [1]

Reagent
Hydrazine Hydrate (80% in

water)
[1]

Reaction Temperature 70°C [1]

Reaction Time 45 minutes [1]

Product Molecular Formula C₅H₇N₃O [1][4]

Product Molar Mass 125.14 g/mol [1]

Yield 90% [1][5]

Purification Method
Recrystallization from absolute

ethanol
[1]
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This protocol is based on the successful synthesis of 1H-pyrrole-2-carbohydrazide as

reported in the literature.[1]

Materials:

Ethyl 1H-pyrrole-2-carboxylate (1 mmol, 0.139 g)

Hydrazine hydrate (80% in water, 0.5 mL)

Diethyl ether (for washing)

Absolute ethyl alcohol (for recrystallization)

Equipment:

25 mL round-bottomed flask

Magnetic stirrer with heating mantle

Thermometer

Filtration apparatus (e.g., Büchner funnel)

Glassware for recrystallization

Procedure:

Reaction Setup: To a 25 mL round-bottomed flask equipped with a magnetic stirrer, add ethyl

1H-pyrrole-2-carboxylate (1 mmol, 0.139 g) and hydrazine hydrate (0.5 mL, 80% in water).

Heating: Heat the reaction mixture to 70°C while stirring.

Reaction Time: Maintain the temperature at 70°C for 45 minutes.

Cooling and Precipitation: After 45 minutes, cool the mixture to room temperature. A

suspension should form as the product precipitates.

Isolation: Filter the solid product using a filtration apparatus and wash the collected solid with

diethyl ether.
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Purification: Recrystallize the crude product from absolute ethyl alcohol to obtain pure 1H-
pyrrole-2-carbohydrazide.

Drying and Yield Determination: Dry the purified product and determine the final mass to

calculate the yield. An expected yield of approximately 0.113 g (90%) should be obtained.[1]

Experimental Workflow
The following diagram illustrates the workflow for the synthesis and purification of 1H-pyrrole-
2-carbohydrazide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1296291?utm_src=pdf-body
https://www.benchchem.com/product/b1296291?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3051602/
https://www.benchchem.com/product/b1296291?utm_src=pdf-body
https://www.benchchem.com/product/b1296291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Ethyl 1H-pyrrole-2-carboxylate
and Hydrazine Hydrate

Heat to 70°C for 45 min

Cool to Room Temperature

Filter the Suspension

Wash with Diethyl Ether

Recrystallize from Absolute Ethanol

Dry the Product

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1H-pyrrole-2-carbohydrazide.
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Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Hydrazine hydrate is corrosive and toxic. Handle with care.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1296291?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3051602/
https://www.cabidigitallibrary.org/doi/abs/10.5555/20220132710
https://pubmed.ncbi.nlm.nih.gov/16572924/
https://pubmed.ncbi.nlm.nih.gov/16572924/
https://pubmed.ncbi.nlm.nih.gov/21523149/
https://www.researchgate.net/publication/51079943_1H-Pyrrole-2-carbohydrazide
https://www.benchchem.com/product/b1296291#synthesis-of-1h-pyrrole-2-carbohydrazide-from-ethyl-1h-pyrrol-2-carboxylate
https://www.benchchem.com/product/b1296291#synthesis-of-1h-pyrrole-2-carbohydrazide-from-ethyl-1h-pyrrol-2-carboxylate
https://www.benchchem.com/product/b1296291#synthesis-of-1h-pyrrole-2-carbohydrazide-from-ethyl-1h-pyrrol-2-carboxylate
https://www.benchchem.com/product/b1296291#synthesis-of-1h-pyrrole-2-carbohydrazide-from-ethyl-1h-pyrrol-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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